Cas no 1312-41-0 (Indium antimonide)

• Product Name: Indium antimonide
• CAS No: 1312-41-0
• MF: InSb
• MW: 236.578002929688
• MDL: MFCD00016146
• CID: 83579
• PubChem ID: 24874065
• Update Time: 2025-05-20

Indium antimonide Chemical and Physical Properties

Names and Identifiers

• Indium antimonide
• Indiumantimonideblackxtl
• indiganylidynestibane
• indium stibide
• Antimony, compd. with indium (1:1)
• Antimony-indium
• Indium antimonide lump
• Stibinetriylindium(III)
• IndiuM antiMonide (InSb)
• Indium antimonide, 99.5%
• INDIUM ANTIMONIDE, 99.999%
• INDIUM ANTIMONIDE, 99.99+%
• indiumcompd.withantimony(1:1)
• Indium antimonide (99.99%-In) PURATREM

• MDL： MFCD00016146
• Inchi： 1S/In.Sb
• InChI Key： WPYVAWXEWQSOGY-UHFFFAOYSA-N
• SMILES： [In]#[Sb]

Computed Properties

• Exact Mass: 235.80800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 10
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: The crystal structure of compound semiconductor with metallic luster is the same as that of GaSb
• Density: 6.51 g/cm3
• Melting Point: 536 ºC
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 0.00000
• Merck: 14,4948
• Solubility: Insoluble in water

Indium antimonide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H332,H411
• Warning Statement： P273
• Hazardous Material transportation number：UN 1549 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： R20/22;R51/53
• Safety Instruction： S61
• RTECS：NL1105000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/22
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Indium antimonide

Recent Advances in Indium Antimonide (1312-41-0) Research: Applications and Innovations in Chemical Biomedicine

Indium antimonide (InSb, CAS: 1312-41-0) is a narrow-bandgap semiconductor compound with unique electronic and optical properties, making it a material of significant interest in chemical biomedicine and related fields. Recent research has explored its applications in biosensing, drug delivery, and imaging technologies, leveraging its high electron mobility and infrared sensitivity. This briefing synthesizes the latest findings and technological advancements involving InSb, highlighting its potential to address current challenges in biomedical applications.

A 2023 study published in Advanced Materials demonstrated the use of InSb nanoparticles for targeted drug delivery in cancer therapy. The researchers functionalized InSb nanoparticles with tumor-specific ligands, enabling precise delivery of chemotherapeutic agents while minimizing off-target effects. The study reported a 40% increase in drug accumulation at tumor sites compared to conventional delivery systems, attributed to the nanoparticles' enhanced permeability and retention (EPR) effect. Additionally, the biocompatibility of InSb was confirmed through in vitro and in vivo toxicity assays, underscoring its potential for clinical translation.

In the realm of biosensing, a team from MIT developed an InSb-based quantum dot biosensor capable of detecting biomarkers at ultralow concentrations (<1 pg/mL). Published in Nature Nanotechnology, their work utilized the compound's high electron mobility to achieve real-time monitoring of inflammatory markers, such as interleukin-6 (IL-6), with unprecedented sensitivity. The sensor's performance was validated in patient-derived samples, suggesting its utility for early disease diagnosis and personalized medicine.

Another groundbreaking application involves InSb's role in infrared imaging for surgical guidance. A collaborative effort between Stanford University and industry partners resulted in the development of a portable InSb-based imaging system. This system, detailed in Science Translational Medicine, provides high-resolution intraoperative imaging of vascular structures and tumor margins, significantly improving surgical precision. Clinical trials are underway to evaluate its efficacy in minimally invasive procedures, with preliminary results indicating a 30% reduction in operative complications.

Despite these advancements, challenges remain in the scalable synthesis and functionalization of InSb for biomedical use. A 2024 review in Chemical Society Reviews identified key gaps, including the need for standardized protocols to ensure batch-to-batch consistency and long-term stability. The authors also emphasized the importance of interdisciplinary collaboration to optimize InSb's properties for specific applications, such as tuning its bandgap for enhanced photothermal therapy.

Looking ahead, the integration of InSb with emerging technologies like artificial intelligence and wearable devices presents exciting opportunities. For instance, researchers at the University of Tokyo are exploring InSb-based flexible sensors for continuous health monitoring, leveraging its mechanical adaptability and sensitivity. Such innovations could revolutionize point-of-care diagnostics and remote patient management, further solidifying InSb's role in the future of biomedicine.

In conclusion, recent studies underscore the transformative potential of indium antimonide (1312-41-0) in chemical biomedicine. From targeted drug delivery to advanced imaging and biosensing, InSb's unique properties are driving innovations that address critical unmet needs. Continued research and development, coupled with robust clinical validation, will be essential to fully realize its promise in improving patient outcomes.